Cas no 1821029-13-3 (5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-1H-indazole)

• Product Name: 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-1H-indazole
• CAS No: 1821029-13-3
• MF: C₁₄H₁₆BF₃N₂O₂
• MW: 312.095253944397
• MDL: MFCD28969392
• CID: 4619617
• Update Time: 2025-08-02

5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-1H-indazole
• P20249
• 3-(Trifluoromethyl)-1H-indazole-5-boronic acid pinacol ester

• MDL： MFCD28969392
• Inchi： 1S/C14H16BF3N2O2/c1-12(2)13(3,4)22-15(21-12)8-5-6-10-9(7-8)11(20-19-10)14(16,17)18/h5-7H,1-4H3,(H,19,20)
• InChI Key： RVEHHNXZYWVDKI-UHFFFAOYSA-N
• SMILES： FC(C1=C2C(C=CC(B3OC(C)(C)C(C)(C)O3)=C2)=NN1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 428
• Topological Polar Surface Area: 47.1

Additional information on 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-1H-indazole

Comprehensive Overview of 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-1H-indazole (CAS No. 1821029-13-3)

The compound 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-1H-indazole (CAS No. 1821029-13-3) is a highly specialized boron-containing derivative of indazole, a heterocyclic scaffold widely utilized in medicinal chemistry and material science. Its unique structure combines a trifluoromethyl group and a dioxaborolane moiety, making it a valuable intermediate for Suzuki-Miyaura cross-coupling reactions, a cornerstone in modern organic synthesis. Researchers and pharmaceutical developers frequently seek this compound for its role in constructing complex molecules, particularly in the development of targeted therapies and small-molecule inhibitors.

In recent years, the demand for boronic acid derivatives like 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-1H-indazole has surged due to their pivotal role in drug discovery. The trifluoromethyl group enhances metabolic stability and lipophilicity, traits critical for optimizing bioavailability in candidate drugs. Meanwhile, the dioxaborolane moiety serves as a protected form of boronic acid, ensuring stability during storage and handling. This dual functionality aligns with current trends in precision medicine, where researchers prioritize compounds that enable modular and efficient synthesis of biologically active molecules.

From an industrial perspective, CAS No. 1821029-13-3 is often discussed in forums and publications focusing on high-throughput screening and fragment-based drug design. Its applications extend beyond pharmaceuticals; materials scientists explore its potential in organic electronics and photocatalysis, leveraging the electron-withdrawing properties of the trifluoromethyl group. A recurring question among chemists is how to optimize the yield of Suzuki couplings using this reagent, reflecting its practical significance in synthetic workflows.

Environmental and regulatory considerations also shape the discourse around 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-1H-indazole. While boron compounds are generally regarded as low-toxicity alternatives to heavy metals, their ecological impact warrants careful evaluation. Recent studies highlight advancements in green chemistry protocols that minimize waste generation during reactions involving such intermediates. This aligns with broader industry shifts toward sustainable synthesis, a topic frequently searched by academic and industrial chemists alike.

In summary, CAS No. 1821029-13-3 exemplifies the intersection of innovation and utility in modern chemistry. Its versatility in medicinal chemistry, coupled with emerging applications in material science, ensures its relevance in cutting-edge research. As the scientific community continues to explore structure-activity relationships and catalytic transformations, this compound will likely remain a focal point for advancements in synthetic methodology and therapeutic development.